Cas no 30066-93-4 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1,3-dimethyl-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1,3-dimethyl-
• CAS No: 30066-93-4
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 317672
• PubChem ID: 264936
• Update Time: 2025-04-19

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-amino-1,3-dimethyl-
• 5-amino-1,3-dimethyl-1,3-diazinane-2,4,6-trione
• SCHEMBL11820394
• 30066-93-4
• NSC-100618
• 5-amino-1,3-dimethylbarbituric acid
• NCIOpen2_002105
• DTXSID80952477
• NSC100618
• Benzenamine,N-bis(2-chloroethyl)-4-[[[4-[2-[(4-methoxyphenyl)methyl]-4-thiazoyl]phenyl]imino]methyl]-, monohydrochloride

• Inchi： 1S/C6H9N3O3/c1-8-4(10)3(7)5(11)9(2)6(8)12/h3H,7H2,1-2H3
• InChI Key： COUUESOYZDECCM-UHFFFAOYSA-N
• SMILES： O=C1C(C(N(C)C(N1C)=O)=O)N

Computed Properties

• Exact Mass: 171.06447
• Monoisotopic Mass: 171.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 83.7Ų

Experimental Properties

• PSA: 83.71